Cas no 2137615-31-5 (2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester)
2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H18O3/c1-12(2,3)15-11(13)5-4-10-6-8-14-9-7-10/h10H,6-9H2,1-3H3
- InChI Key: OCMTZDJUJAVPNA-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)C#CC1CCOCC1
2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786798-0.05g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 0.05g |
$1104.0 | 2024-05-22 | |
| Enamine | EN300-786798-0.1g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 0.1g |
$1157.0 | 2024-05-22 | |
| Enamine | EN300-786798-0.25g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 0.25g |
$1209.0 | 2024-05-22 | |
| Enamine | EN300-786798-0.5g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 0.5g |
$1262.0 | 2024-05-22 | |
| Enamine | EN300-786798-1.0g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 1.0g |
$1315.0 | 2024-05-22 | |
| Enamine | EN300-786798-2.5g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 2.5g |
$2576.0 | 2024-05-22 | |
| Enamine | EN300-786798-5.0g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 5.0g |
$3812.0 | 2024-05-22 | |
| Enamine | EN300-786798-10.0g |
tert-butyl 3-(oxan-4-yl)prop-2-ynoate |
2137615-31-5 | 95% | 10.0g |
$5652.0 | 2024-05-22 |
2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester
Introduction to 2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester (CAS No. 2137615-31-5)
2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester, identified by the CAS number 2137615-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a propynoic acid moiety linked to a tetrahydropyran ring, further modified with a tert-butyl ester group. The structural features of this molecule make it a versatile intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and anti-inflammatory pathways.
The propynoic acid moiety, also known as acetylene carboxylic acid, is a key functional group that contributes to the reactivity and binding affinity of the molecule. Its linear structure and acidic nature allow for various chemical transformations, including condensation reactions,esterification, and metal-catalyzed coupling reactions. These properties are particularly valuable in medicinal chemistry, where such functional groups are often employed to enhance drug-like characteristics such as solubility, bioavailability, and metabolic stability.
The tetrahydro-2H-pyran-4-yl substituent in the molecule introduces a cyclic ether structure, which is known for its ability to improve metabolic stability and reduce hydrophilicity. This feature is particularly advantageous in drug development, where minimizing rapid metabolism can lead to improved therapeutic efficacy. The presence of this ring system also influences the overall conformational flexibility of the molecule, potentially allowing for optimal binding interactions with biological targets.
The 1,1-dimethylethyl ester (tert-butyl ester) group at the end of the molecule serves multiple purposes. Primarily, it acts as a protecting group for the carboxylic acid functionality, preventing unwanted side reactions during synthetic intermediates. Additionally, the bulky tert-butyl group can enhance the lipophilicity of the molecule, which is often desirable for oral bioavailability and membrane permeability. This ester group can also be hydrolyzed under specific conditions to regenerate the free carboxylic acid, providing flexibility in synthetic routes.
Recent advancements in pharmaceutical research have highlighted the potential of 2-propynoic acid derivatives as modulators of enzyme activity and receptor binding. Specifically, compounds containing propynoic acid moieties have shown promise in inhibiting enzymes involved in inflammation and pain signaling pathways. For instance, studies have demonstrated that certain propynoic acid derivatives exhibit inhibitory effects on cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key mediators of inflammatory responses.
The tetrahydropyran ring present in CAS No. 2137615-31-5 has been increasingly utilized in drug design due to its ability to mimic natural product scaffolds and improve pharmacokinetic profiles. This structural motif is found in numerous bioactive natural products and synthetic drugs, underscoring its importance in medicinal chemistry. The integration of this ring system into 2-propynoic acid derivatives has led to compounds with enhanced binding affinity and selectivity for biological targets.
In terms of synthetic applications, 2-propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester serves as a valuable building block for more complex molecules. Its unique combination of functional groups allows for diverse synthetic strategies, including cross-coupling reactions with aryl halides or boronic acids via palladium-catalyzed processes. Additionally, tetrahydropyran rings can be further functionalized through oxidation or reduction reactions to introduce additional substituents or alter electronic properties.
One notable area of research involving this compound is its potential as an intermediate in the synthesis of central nervous system (CNS) therapeutics. The combination of lipophilicity provided by the tert-butyl ester and metabolic stability offered by the tetrahydropyran ring makes it an attractive candidate for developing drugs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. Preliminary studies have suggested that derivatives of this compound may interact with specific neurotransmitter receptors or enzyme systems implicated in these conditions.
The role of CAS No. 2137615-31-5 in anti-inflammatory drug discovery is also emerging as a significant focus. Propynoic acid derivatives have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes like COX-2 or LOX. The structural features of this compound contribute to its potential as an anti-inflammatory agent by providing multiple interaction points with biological targets while maintaining favorable pharmacokinetic properties.
Future directions in research may explore modifications to the propynoic acid moiety, such as introducing additional functional groups or altering its connectivity within the molecular framework. The impact of these modifications on biological activity will be critical in optimizing drug candidates for therapeutic use. Furthermore, tetrahydropyran-based scaffolds continue to be refined through computational modeling and high-throughput screening efforts aimed at identifying novel bioactive molecules.
In conclusion, 2-propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester (CAS No. 2137615-31-5) represents a promising compound with diverse applications in pharmaceutical chemistry and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules targeting neurological disorders, anti-inflammatory pathways, and other therapeutic areas. Continued research into this compound and its derivatives will likely yield novel insights into drug design principles and lead to innovative therapeutic strategies.
2137615-31-5 (2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)